N-(2,3-dimethoxy-2-methylpropyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide

Specification

• CAS No.: 2034539-98-3
• Molecular Formula: C12H21N3O4
• Molecular Weight: 271.31 g/mol
• IUPAC Name: N-(2,3-dimethoxy-2-methylpropyl)-3-methoxy-1-methylpyrazole-4-carboxamide
• Standard InChI: InChI=1S/C12H21N3O4/c1-12(19-5,8-17-3)7-13-10(16)9-6-15(2)14-11(9)18-4/h6H,7-8H2,1-5H3,(H,13,16)
• Standard InChI Key: NUNYERWTSQGHRI-UHFFFAOYSA-N
• SMILES: CC(CNC(=O)C1=CN(N=C1OC)C)(COC)OC
• Canonical SMILES: CC(CNC(=O)C1=CN(N=C1OC)C)(COC)OC

Introduction

Synthesis of Pyrazole Derivatives

The synthesis of pyrazole derivatives often involves condensation reactions between hydrazines and 1,3-dicarbonyl compounds. For more complex derivatives like N-(2,3-dimethoxy-2-methylpropyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide, additional steps might be required to introduce specific functional groups.

Synthetic Method	Description
Condensation Reaction	Common method for forming the pyrazole ring.
Functional Group Introduction	May involve additional steps to introduce methoxy or carboxamide groups.

Potential Applications

Pyrazole derivatives have been explored for various applications, including pharmaceuticals and materials science. Their ability to form hydrogen bonds and interact with biological targets makes them promising candidates for drug development.

Application	Description
Pharmaceuticals	Potential antifungal, antibacterial, and anti-inflammatory agents.
Materials Science	Could be used in the development of novel materials with specific properties.

Research Findings and Challenges

While specific research findings on N-(2,3-dimethoxy-2-methylpropyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide are not available, studies on similar pyrazole derivatives highlight their potential in medicinal chemistry. Challenges include synthesizing these compounds efficiently and understanding their detailed biological activities.

Challenge	Description
Synthetic Complexity	Difficulty in synthesizing complex derivatives with specific functional groups.
Biological Evaluation	Need for thorough biological activity assessments to identify potential therapeutic uses.

Given the lack of specific information on N-(2,3-dimethoxy-2-methylpropyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide, further research is necessary to explore its properties and potential applications. This could involve synthesizing the compound and conducting detailed biological and chemical analyses.